N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide
• InChI: InChI=1S/C16H15ClN2O4/c1-10-3-4-12(8-14(10)17)18-16(20)9-23-13-5-6-15(19(21)22)11(2)7-13/h3-8H,9H2,1-2H3,(H,18,20)
• InChI Key: OYFXQDCPVGZGAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=CC(=C(C=C2)[N+](=O)[O-])C)Cl
• Molecular Formula: C16H15ClN2O4
• Molecular Weight: 334.75 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide, also known as CMNA, is a chemical compound that has gained significant attention in the field of scientific research. CMNA is a member of the acetamide family, which is a group of organic compounds that contain an amide group attached to an acetic acid derivative.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide is not fully understood. However, studies have suggested that N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide exerts its anticancer activity by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has also been found to induce apoptosis by activating the intrinsic apoptotic pathway.
In terms of its neuroprotective activity, N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been found to act as an antioxidant and to protect against oxidative stress-induced neuronal damage.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been found to have various biochemical and physiological effects. In terms of its anticancer activity, N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been found to inhibit the activity of certain enzymes that are involved in cell proliferation and survival. N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has also been found to induce apoptosis by activating the intrinsic apoptotic pathway.
In terms of its neuroprotective activity, N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been found to act as an antioxidant and to protect against oxidative stress-induced neuronal damage. N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has also been found to improve cognitive function and to enhance memory.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide in lab experiments is its potent anticancer activity. N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been found to exhibit activity against various cancer cell lines, making it a promising candidate for further research in the field of cancer therapy.
However, there are also some limitations to using N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide in lab experiments. One of the main limitations is its toxicity. N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been found to be toxic at high concentrations, which may limit its use in certain experiments. Additionally, the mechanism of action of N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide. One of the most promising directions is in the field of cancer therapy. Further studies are needed to optimize the use of N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide in cancer therapy and to determine its efficacy in vivo.
Another promising direction is in the field of neuroscience. Studies have shown that N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide exhibits neuroprotective activity and can protect against neuronal damage caused by oxidative stress. Further studies are needed to determine the potential of N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Overall, N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide is a promising compound that has gained significant attention in the field of scientific research. Further studies are needed to fully understand its mechanism of action and to determine its potential applications in various fields of research.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide involves the reaction between 3-chloro-4-methylphenylamine and 2-(3-methyl-4-nitrophenoxy)acetic acid. The reaction is carried out in the presence of a catalyst and under controlled conditions. After the reaction, the product is purified and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide is in the field of cancer research. Studies have shown that N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been found to induce apoptosis, inhibit cell proliferation, and suppress tumor growth.
In addition to its anticancer activity, N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has also been studied for its potential applications in the field of neuroscience. Studies have shown that N-(3-chloro-4-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide exhibits neuroprotective activity and can protect against neuronal damage caused by oxidative stress.